Cas no 60555-93-3 (6-Bromo-2,3-dimethoxybenzoic acid)
60555-93-3 structure
Product Name:6-Bromo-2,3-dimethoxybenzoic acid
CAS No:60555-93-3
MF:C9H9BrO4
MW:261.069362401962
MDL:MFCD04038838
CID:952315
PubChem ID:11054430
Update Time:2025-04-19
6-Bromo-2,3-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2,3-dimethoxybenzoic acid
- AKOS015974912
- DTXSID60453558
- SY347213
- 60555-93-3
- DA-04500
- 6-bromo-2,3-dimethoxy benzoic acid
- Benzoic acid, 6-bromo-2,3-dimethoxy-
- MFCD04038838
- SCHEMBL421547
- AJANRRXNCDJJFF-UHFFFAOYSA-N
-
- MDL: MFCD04038838
- Inchi: 1S/C9H9BrO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12)
- InChI Key: AJANRRXNCDJJFF-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1C(=O)O)OC)OC
Computed Properties
- Exact Mass: 259.96842g/mol
- Monoisotopic Mass: 259.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.8Ų
6-Bromo-2,3-dimethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095129-1g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95% | 1g |
$400.00 | 2023-09-01 | |
| TRC | B283910-1mg |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 1mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B283910-2.5mg |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 2.5mg |
$ 155.00 | 2022-06-01 | ||
| TRC | B283910-5mg |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 5mg |
$ 210.00 | 2022-06-01 | ||
| Chemenu | CM153414-5g |
6-bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95% | 5g |
$593 | 2023-01-09 | |
| eNovation Chemicals LLC | D545221-1g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95% | 1g |
$295 | 2024-06-05 | |
| eNovation Chemicals LLC | D545221-5g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95% | 5g |
$755 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739005-1g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 98% | 1g |
¥1995.00 | 2024-05-07 | |
| Crysdot LLC | CD12056463-5g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95+% | 5g |
$628 | 2024-07-24 | |
| eNovation Chemicals LLC | D545221-5g |
6-Bromo-2,3-dimethoxybenzoic acid |
60555-93-3 | 95% | 5g |
$755 | 2025-02-21 |
6-Bromo-2,3-dimethoxybenzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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